Cas no 1805050-04-7 (Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1805050-04-7
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5009799
• Update Time: 2025-07-20

Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12F3NO3/c1-3-8-5-10(20-13(14,15)16)6-9(7-17)11(8)12(18)19-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： PQQSOSFKDSSGDT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OCC)=C(C=1)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate (CAS No. 1805050-04-7)

Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate (CAS No. 1805050-04-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and trifluoromethoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

The molecular structure of Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate features a benzoate core substituted with an ethyl group at the 6-position and a trifluoromethoxy moiety at the 4-position. The presence of the cyano group (-CN) enhances its reactivity, making it a versatile intermediate in multistep synthetic routes. Recent studies highlight its utility in cross-coupling reactions and palladium-catalyzed transformations, aligning with the growing demand for sustainable synthetic methodologies in green chemistry.

In the context of current trends, CAS No. 1805050-04-7 is frequently discussed in forums focusing on precision agriculture and targeted drug delivery systems. Its lipophilic nature, attributed to the trifluoromethoxy group, improves membrane permeability—a critical factor in CNS drug development. This aligns with frequent search queries like "trifluoromethoxy compounds in pharmaceuticals" or "cyano esters for agrochemicals", reflecting user interest in functional group optimization.

From a synthetic perspective, the compound’s ethyl ester functionality allows for straightforward hydrolysis to carboxylic acids, a transformation pivotal in prodrug design. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key consideration for industrial-scale applications. Notably, its stability under ambient storage conditions makes it a practical choice for high-throughput screening libraries.

Environmental and regulatory aspects further underscore its relevance. Unlike halogenated solvents, Ethyl 2-cyano-6-ethyl-4-(trifluoromethoxy)benzoate exhibits low ecotoxicity, addressing concerns around persistent organic pollutants (POPs). This positions it favorably in REACH-compliant formulations, a frequent topic in EU chemical regulations discussions.

Future research directions may explore its structure-activity relationships (SAR) in enzyme inhibition, particularly against kinase targets. As the demand for fluorine-containing APIs rises, this compound’s trifluoromethoxy group could unlock novel patentable scaffolds. For laboratories, its compatibility with automated synthesis platforms offers scalability advantages—a hotspot in AI-driven molecular design queries.